Cas no 89062-28-2 (2,6-Heptadienenitrile)
2,6-Heptadienenitrile structure
Product Name:2,6-Heptadienenitrile
CAS No:89062-28-2
MF:C7H9N
MW:107.153061628342
CID:613765
PubChem ID:53682361
Update Time:2025-04-19
2,6-Heptadienenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Heptadienenitrile
- hepta-2,6-dienenitrile
- 89062-28-2
- DTXSID40705921
-
- Inchi： 1S/C7H9N/c1-2-3-4-5-6-7-8/h2,5-6H,1,3-4H2
- InChI Key： BHMQZUGZYQLEOU-UHFFFAOYSA-N
- SMILES： N#CC=CCCC=C
Computed Properties
- Exact Mass: 107.073
- Monoisotopic Mass: 107.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.8
- Topological Polar Surface Area: 23.8Ų
2,6-Heptadienenitrile Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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